Cas no 102956-89-8 (1,3-bis(phenylmethoxy)propan-2-yloxymethylbenzene)

• Product Name: 1,3-bis(phenylmethoxy)propan-2-yloxymethylbenzene
• CAS No: 102956-89-8
• MF: C₂₄H₂₆O₃
• MW: 362.461447238922
• CID: 1133460
• PubChem ID: 11175903
• Update Time: 2025-04-20

1,3-bis(phenylmethoxy)propan-2-yloxymethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(phenylmethoxy)propan-2-yloxymethylbenzene
• 1,2,3-tribenzyloxypropane
• 1,2,3-tris(benzyloxy)propane
• ACMC-20m5wb
• Benzene, 1,1',1''-[1,2,3-propanetriyltris(oxymethylene)]tris-
• CTK0G7305
• SureCN4535810
• tri-O-benzylglycerol
• 1,2,3-tribenzyloxypropane; 1,2,3-tris(benzyloxy)propane; ACMC-20m5wb; Benzene, 1,1',1''-[1,2,3-propanetriyltris(oxymethylene)]tris-; CTK0G7305; SureCN4535810; tri-O-benzylglycerol;
• DTXSID70457789
• SCHEMBL4535810
• 102956-89-8

• Inchi： 1S/C24H26O3/c1-4-10-21(11-5-1)16-25-19-24(27-18-23-14-8-3-9-15-23)20-26-17-22-12-6-2-7-13-22/h1-15,24H,16-20H2
• InChI Key： OIJSSMNQUWGQGT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(COCC1C=CC=CC=1)COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 362.188195g/mol
• Monoisotopic Mass: 362.188195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 362.5g/mol
• XLogP3: 4.3
• Topological Polar Surface Area: 27.7Ų